Cas no 83164-82-3 (2-(3-Bromophenoxy)pyridine-3-carboxylic Acid)

2-(3-Bromophenoxy)pyridine-3-carboxylic Acid structure
83164-82-3 structure
Product name:2-(3-Bromophenoxy)pyridine-3-carboxylic Acid
CAS No:83164-82-3
MF:C12H8NO3Br
MW:294.101
CID:4205373
PubChem ID:12849334

2-(3-Bromophenoxy)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2-(3-bromophenoxy)-
    • 2-(3-bromophenoxy)pyridine-3-carboxylic acid
    • 2-(3-bromophenoxy)pyridine-3-carboxylicacid
    • EN300-39937
    • Z71177288
    • SCHEMBL10970875
    • AKOS000144154
    • 83164-82-3
    • 2-(3-bromophenoxy)nicotinic acid
    • 2-(3-Bromophenoxy)pyridine-3-carboxylic Acid
    • Inchi: InChI=1S/C12H8BrNO3/c13-8-3-1-4-9(7-8)17-11-10(12(15)16)5-2-6-14-11/h1-7H,(H,15,16)
    • InChI Key: AIXPNVONZCQENB-UHFFFAOYSA-N
    • SMILES: c1cc(cc(c1)Br)Oc2c(cccn2)C(=O)O

Computed Properties

  • Exact Mass: 292.96876Da
  • Monoisotopic Mass: 292.96876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4Ų
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 167-169 °C
  • Boiling Point: 413.0±40.0 °C at 760 mmHg
  • Flash Point: 203.6±27.3 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(3-Bromophenoxy)pyridine-3-carboxylic Acid Security Information

2-(3-Bromophenoxy)pyridine-3-carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1108479-1g
2-(3-Bromophenoxy)pyridine-3-carboxylic acid
83164-82-3 95%
1g
$435.0 2023-01-26
Enamine
EN300-39937-0.25g
2-(3-bromophenoxy)pyridine-3-carboxylic acid
83164-82-3 98%
0.25g
$142.0 2023-02-10
A2B Chem LLC
AV29556-500mg
2-(3-Bromophenoxy)nicotinic acid
83164-82-3 98%
500mg
$321.00 2024-04-19
Aaron
AR019O0W-100mg
2-(3-bromophenoxy)pyridine-3-carboxylic acid
83164-82-3 95%
100mg
$160.00 2025-02-08
1PlusChem
1P019NSK-500mg
2-(3-bromophenoxy)pyridine-3-carboxylic acid
83164-82-3 95%
500mg
$380.00 2025-03-03
1PlusChem
1P019NSK-1g
2-(3-bromophenoxy)pyridine-3-carboxylic acid
83164-82-3 95%
1g
$515.00 2025-03-03
A2B Chem LLC
AV29556-1g
2-(3-Bromophenoxy)nicotinic acid
83164-82-3 98%
1g
$426.00 2024-04-19
A2B Chem LLC
AV29556-50mg
2-(3-Bromophenoxy)nicotinic acid
83164-82-3 98%
50mg
$105.00 2024-04-19
Aaron
AR019O0W-10g
2-(3-bromophenoxy)pyridine-3-carboxylic acid
83164-82-3 98%
10g
$2216.00 2023-12-13
AN HUI ZE SHENG Technology Co., Ltd.
CB000264417-1g
2-(3-bromophenoxy)pyridine-3-carboxylic acid
83164-82-3 95+%
1g
¥4165.00 2023-09-15

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Amadis Chemical Company Limited
(CAS:83164-82-3)2-(3-Bromophenoxy)pyridine-3-carboxylic Acid
A1053981
Purity:99%/99%
Quantity:1g/5g
Price ($):392.0/750.0